3-(2,3-Difluorophenyl)propan-1-amine
Description
3-(2,3-Difluorophenyl)propan-1-amine is a fluorinated arylalkylamine characterized by a propane chain terminating in a primary amine group and a 2,3-difluorophenyl substituent. The fluorine atoms at the 2- and 3-positions of the phenyl ring likely influence electronic properties, lipophilicity, and receptor binding compared to non-fluorinated or differently substituted analogs.
Properties
Molecular Formula |
C9H11F2N |
|---|---|
Molecular Weight |
171.19 g/mol |
IUPAC Name |
3-(2,3-difluorophenyl)propan-1-amine |
InChI |
InChI=1S/C9H11F2N/c10-8-5-1-3-7(9(8)11)4-2-6-12/h1,3,5H,2,4,6,12H2 |
InChI Key |
LJMAVZPZHZNRRW-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C(=C1)F)F)CCCN |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(2,3-Difluorophenyl)propan-1-amine can be achieved through several methods. One common approach involves the nucleophilic substitution of a haloalkane with an amine. For example, 2,3-difluorobenzyl chloride can be reacted with ammonia or a primary amine under basic conditions to yield the desired product. The reaction typically requires a solvent such as ethanol or methanol and is carried out at elevated temperatures to ensure complete conversion.
Industrial Production Methods
In an industrial setting, the production of 3-(2,3-Difluorophenyl)propan-1-amine may involve more efficient and scalable methods. One such method is the catalytic hydrogenation of a precursor compound, such as 3-(2,3-difluorophenyl)propen-1-amine, in the presence of a suitable catalyst like palladium on carbon. This method offers high yields and can be easily scaled up for large-scale production.
Chemical Reactions Analysis
Types of Reactions
3-(2,3-Difluorophenyl)propan-1-amine undergoes various chemical reactions, including:
Oxidation: The amine group can be oxidized to form the corresponding imine or nitrile under specific conditions.
Reduction: The compound can be reduced to form the corresponding amine or alcohol.
Substitution: The difluorophenyl group can undergo electrophilic aromatic substitution reactions, such as nitration or halogenation.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.
Substitution: Electrophilic aromatic substitution reactions often require reagents like nitric acid for nitration or bromine for bromination.
Major Products Formed
Oxidation: Formation of imines or nitriles.
Reduction: Formation of primary amines or alcohols.
Substitution: Formation of nitro or halogenated derivatives.
Scientific Research Applications
3-(2,3-Difluorophenyl)propan-1-amine has several applications in scientific research:
Chemistry: It is used as a building block for the synthesis of more complex organic molecules.
Biology: The compound is studied for its potential biological activity, including its interaction with enzymes and receptors.
Medicine: It is investigated for its potential therapeutic effects, particularly in the development of new pharmaceuticals.
Industry: The compound is used in the production of specialty chemicals and materials with unique properties.
Mechanism of Action
The mechanism of action of 3-(2,3-Difluorophenyl)propan-1-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The difluorophenyl group can enhance the compound’s binding affinity to these targets, leading to various biological effects. The exact pathways involved depend on the specific application and the nature of the target molecule.
Comparison with Similar Compounds
Structural Analogs with Varying Fluorine Positions
Key positional isomers and derivatives are compared below:
*Calculated based on molecular formula.
Key Observations :
- Fluorine Position Effects: The 2,3-difluoro substitution in the target compound contrasts with 2,4- and 3,4-isomers.
- Chirality: The (R)-enantiomer of 1-(2,3-difluorophenyl)propan-1-amine (CAS 1217458-20-2) highlights the importance of stereochemistry in biological activity, a factor absent in non-chiral analogs .
- Salt Forms : Hydrochloride salts (e.g., CAS 441074-78-8) improve stability and solubility, which may influence pharmacokinetics in drug development .
Derivatives with Extended Alkyl Chains or Additional Substituents
- 1-(3-Fluoro-4-methylphenyl)-3-phenylpropan-1-amine (CAS 1179763-12-2): Incorporates a methyl group at the 4-position and a phenyl-terminated propane chain. The increased molecular weight (243.32) and bulkier structure suggest reduced membrane permeability compared to simpler difluorophenylpropanamines .
- N,N-Dimethylpropan-1-amine Derivatives (e.g., ): Compounds like 3-[5-Chloro-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-1-yl]-N,N-dimethylpropan-1-amine feature dimethylamine groups and fused heterocycles, enhancing rigidity and likely modulating serotonin or dopamine receptor affinity .
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